![molecular formula VCl3<br>Cl3V B213217 Vanadium(III) chloride CAS No. 7718-98-1](/img/structure/B213217.png)
Vanadium(III) chloride
Overview
Description
Vanadium(III) chloride, also known as Vanadium trichloride, is an inorganic compound with the formula VCl3 . It forms a purple anhydrous form and a green hexahydrate [VCl2(H2O)4]Cl·2H2O . These hygroscopic salts are common precursors to other vanadium(III) complexes and are used as a mild reducing agent .
Synthesis Analysis
Vanadium(III) chloride can be prepared from vanadium(V) or vanadium(IV) by electrolytic reduction . A few vanadium(III) complexes were prepared using VCl3 as the starting material .Molecular Structure Analysis
VCl3 has a common layered BiI3 structure, a motif that features a hexagonally closest-packed chloride framework with vanadium ions occupying the octahedral holes . The V3+ cation has a d2 electronic configuration with two unpaired electrons, making the compound paramagnetic .Chemical Reactions Analysis
Vanadium(III) chloride can react with many organic compounds and can catalyze organic reactions . Upon heating under H2 at 675 °C (but less than 700 °C), VCl3 reduces to greenish VCl2 .Physical And Chemical Properties Analysis
Vanadium(III) chloride appears as violet crystals in its anhydrous form and green crystals in its hexahydrate form . It has a molar mass of 157.30 g/mol . It is soluble in water and has a density of 3 g/cm³ .Scientific Research Applications
Catalysis in Organic Synthesis
Vanadium(III) chloride serves as a versatile catalyst in organic chemistry. Its ability to participate in redox reactions makes it valuable for promoting various transformations. Some notable applications include:
- Pinacol Coupling Reactions : Vanadium trichloride catalyzes the Pinacol coupling of benzaldehyde, leading to the formation of symmetrical diols. This reaction is essential in the synthesis of complex organic molecules .
Environmental Analysis
Vanadium(III) chloride finds applications in environmental monitoring:
- Nitrate and Nitrite Detection : It acts as a reducing agent to determine nitrates and nitrites in water samples. This analytical method is essential for assessing water quality .
Other Potential Applications
While the following applications require further exploration, they show promise:
Mechanism of Action
Target of Action
Vanadium(III) chloride, also known as VCl3, is an inorganic compound that is commonly used as a precursor to other vanadium(III) complexes . It is also used as a mild reducing agent It is known to interact with various biological systems and is used by some life forms as an active center of enzymes .
Mode of Action
Vanadium(III) chloride is known to interact with its targets through various mechanisms. For instance, it is used as a catalyst in organic synthesis, polymerization processes, and redox batteries . It acts as a reducing agent . It is also known to catalyze Pinacol coupling reactions of benzaldehyde in water and acts as a mild and efficient catalyst for the chemoselective deprotection of acetonides .
Biochemical Pathways
It is known that vanadium compounds play roles in controlling vascular tone, hemostasis, host defense, and many other physiological functions . More research is needed to fully understand the biochemical pathways affected by Vanadium(III) chloride.
Pharmacokinetics
It is known that the compound is a crystalline solid with variable oxidation states . It is soluble in water , which suggests that it could be absorbed and distributed in the body through the bloodstream. More research is needed to fully understand the pharmacokinetics of Vanadium(III) chloride.
Safety and Hazards
Future Directions
properties
IUPAC Name |
trichlorovanadium | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3ClH.V/h3*1H;/q;;;+3/p-3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQYCOEXWFMFWLR-UHFFFAOYSA-K | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
Cl[V](Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
VCl3, Cl3V | |
Record name | VANADIUM TRICHLORIDE | |
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Record name | vanadium(III) chloride | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Vanadium(III)_chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3064776 | |
Record name | Vanadium chloride (VCl3) | |
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Molecular Weight |
157.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Vanadium trichloride appears as a pink crystalline solid. Density 3.00 g / cm3. Irritates skin and eyes. Used to make other chemicals., Pink deliquescent solid; Decomposes in water; [Hawley] Violet crystalline solid; [MSDSonline] | |
Record name | VANADIUM TRICHLORIDE | |
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Record name | Vanadium(III) chloride | |
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Product Name |
Vanadium(III) chloride | |
CAS RN |
7718-98-1 | |
Record name | VANADIUM TRICHLORIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/4759 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Vanadium trichloride | |
Source | CAS Common Chemistry | |
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Record name | Vanadium chloride (VCl3) | |
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Record name | Vanadium chloride (VCl3) | |
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Record name | Vanadium chloride (VCl3) | |
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Record name | Vanadium trichloride | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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